[4-(9H-purin-6-yl)morpholin-2-yl]methanamine dihydrochloride

• IUPAC Name: [4-(7H-purin-6-yl)morpholin-2-yl]methanamine;dihydrochloride
• InChI: InChI=1S/C10H14N6O.2ClH/c11-3-7-4-16(1-2-17-7)10-8-9(13-5-12-8)14-6-15-10;;/h5-7H,1-4,11H2,(H,12,13,14,15);2*1H
• InChI Key: DLBMWQPDXUYSGK-UHFFFAOYSA-N
• Canonical SMILES: C1COC(CN1C2=NC=NC3=C2NC=N3)CN.Cl.Cl
• Molecular Formula: C10H16Cl2N6O
• Molecular Weight: 307.18 g/mol

Description

[4-(9H-purin-6-yl)morpholin-2-yl]methanamine dihydrochloride: is a chemical compound with a molecular weight of 307.18. It is a versatile small molecule scaffold used in various scientific research applications. The compound is known for its unique structure, which includes a purine base and a morpholine ring, making it a valuable tool in drug discovery and molecular biology .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of [4-(9H-purin-6-yl)morpholin-2-yl]methanamine dihydrochloride involves multiple steps. The starting materials typically include a purine derivative and a morpholine derivative. The reaction conditions often require specific catalysts and solvents to facilitate the formation of the desired product. Detailed synthetic routes and reaction conditions are usually documented in peer-reviewed scientific literature .

Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include purification steps such as crystallization or chromatography to isolate the final product .

Chemical Reactions Analysis

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, often using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions may involve reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups under specific conditions.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Various nucleophiles and electrophiles depending on the desired substitution.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxidized derivatives, while reduction may produce reduced forms of the compound .

Scientific Research Applications

Chemistry: The compound is used as a building block in organic synthesis, enabling the creation of more complex molecules.

Biology: In molecular biology, it serves as a probe or ligand in studies involving nucleic acids and proteins.

Industry: In the industrial sector, it may be used in the synthesis of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of [4-(9H-purin-6-yl)morpholin-2-yl]methanamine dihydrochloride involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, modulating their activity and influencing various biological pathways. Detailed studies on its mechanism of action are often published in scientific journals .

Comparison with Similar Compounds

• [4-(9H-purin-6-yl)morpholin-2-yl]methanamine
• [4-(9H-purin-6-yl)morpholin-2-yl]methanol

Uniqueness: Compared to similar compounds, [4-(9H-purin-6-yl)morpholin-2-yl]methanamine dihydrochloride is unique due to its dihydrochloride salt form, which may enhance its solubility and stability. This makes it particularly useful in various research applications where these properties are advantageous .